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Compound of Interest

Compound Name: PF-3845

Cat. No.: B1684308 Get Quote

Welcome to the technical support center for PF-3845. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

related to the aqueous solubility of PF-3845 during experiments.

Frequently Asked Questions (FAQs)
Q1: What is PF-3845 and its primary mechanism of action?

PF-3845 is a potent, selective, and irreversible inhibitor of the enzyme Fatty Acid Amide

Hydrolase (FAAH).[1][2] By inhibiting FAAH, PF-3845 prevents the breakdown of endogenous

cannabinoids, most notably anandamide (AEA), leading to elevated levels of AEA in the brain

and peripheral tissues.[1][3] This enhancement of endocannabinoid signaling is responsible for

its analgesic, anti-inflammatory, and anxiolytic effects, which are primarily mediated through the

activation of cannabinoid receptors CB1 and CB2.[3][4][5]

Q2: What is the solubility of PF-3845 in common laboratory solvents?

PF-3845 is poorly soluble in aqueous solutions but exhibits good solubility in several organic

solvents. It is practically insoluble in water.[5] Stock solutions are typically prepared in dimethyl

sulfoxide (DMSO), ethanol, or dimethylformamide (DMF).
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Source

DMSO 91 mg/mL 199.36 mM [5]

DMSO 45.65 mg/mL 100 mM [6]

DMSO 20 mg/mL ~43.8 mM [2]

Ethanol 91 mg/mL ~199.36 mM [5]

Ethanol 22.82 mg/mL 50 mM [6]

Ethanol 20 mg/mL ~43.8 mM [2]

DMF 20 mg/mL ~43.8 mM [2]

Ethanol:PBS (pH 7.2)

(1:3)
0.25 mg/mL ~0.55 mM [2]

Note: The molecular weight of PF-3845 is 456.46 g/mol .[3]

Troubleshooting Guide: Aqueous Solubility Issues
Issue 1: Precipitation occurs when diluting my DMSO stock solution of PF-3845 into an

aqueous buffer or cell culture medium.

Cause: This is a common issue due to the low aqueous solubility of PF-3845. When the

high-concentration DMSO stock is introduced into an aqueous environment, the compound

can rapidly come out of solution and form a precipitate.

Troubleshooting Steps:

Minimize Final DMSO Concentration: Aim for a final DMSO concentration of less than 1%

in your aqueous solution, and ideally below 0.1%, to reduce solvent effects on your

experiment and minimize precipitation.[7]

Use a Surfactant: For in vivo preparations, the use of a non-ionic surfactant like Tween 80

can help to maintain PF-3845 in solution. A common vehicle consists of a mixture of a
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solvent, a surfactant, and an aqueous solution (e.g., ethanol, Alkamuls-620, and saline in

a 1:1:18 ratio).[4]

Stepwise Dilution: Instead of a single large dilution, try a stepwise dilution of your DMSO

stock into the aqueous buffer while vortexing to ensure rapid mixing and dispersion.

Prepare Fresh Solutions: Due to the potential for precipitation over time, it is

recommended to prepare aqueous dilutions of PF-3845 immediately before use.

Issue 2: I am observing inconsistent results in my cell-based assays.

Cause: Inconsistent results can arise from variable concentrations of soluble PF-3845 due to

precipitation. The formation of micro-precipitates may not always be visible to the naked eye.

Troubleshooting Steps:

Visual Inspection: Before adding the compound to your cells, carefully inspect the diluted

solution for any signs of cloudiness or precipitate.

Sonication: Briefly sonicating the final diluted solution may help to break up small

aggregates and improve dispersion.

Vehicle Control: Always include a vehicle control (the same final concentration of DMSO

and any other additives in your aqueous solution without PF-3845) in your experiments to

account for any effects of the solvent system.

Experimental Protocols
Protocol 1: Preparation of PF-3845 Stock Solution

Weigh the desired amount of PF-3845 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 50 mM).

Vortex the solution until the PF-3845 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store the stock solutions at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Aqueous Working Solution for In Vitro Assays

Thaw a single aliquot of the PF-3845 DMSO stock solution.

Perform a serial dilution of the stock solution in your aqueous buffer or cell culture medium to

achieve the final desired concentration. Ensure vigorous mixing at each dilution step.

Visually inspect the final working solution for any signs of precipitation.

Use the freshly prepared working solution immediately in your experiment.

Protocol 3: Preparation of a Vehicle for In Vivo Administration

Example 1 (Saline-based): A vehicle consisting of ethanol, Alkamuls-620 (a non-ionic

emulsifying agent), and 0.9% saline in a 1:1:18 ratio has been used for intraperitoneal

injections.[4]

Example 2 (DMSO-based): PF-3845 can be dissolved in 1% DMSO in normal saline for

intraperitoneal injections.[7]

Example 3 (Propylene Glycol-based): A clear solution for injection can be made with 30%

propylene glycol, 5% Tween 80, and 65% D5W (5% dextrose in water).[5]
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Caption: Signaling pathway of FAAH inhibition by PF-3845.
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Stock Solution Preparation

Aqueous Working Solution Preparation

In Vitro Experiment

Dissolve PF-3845 in DMSO
(e.g., 10-50 mM)

Aliquot and store at -20°C/-80°C

Serially dilute DMSO stock
in aqueous buffer/medium

Vortex during dilution

Visually inspect for precipitation

Add freshly prepared solution to cells

Include vehicle control (DMSO in medium)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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